Cas no 2172280-84-9 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid
• CAS No: 2172280-84-9
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6448279
• PubChem ID: 165540706
• Update Time: 2025-05-19

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid
• 2172280-84-9
• EN300-1480468
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]pyrrolidin-2-yl}propanoic acid

• Inchi： 1S/C25H26F2N2O5/c26-25(27,23(32)29-13-5-6-16(29)11-12-22(30)31)15-28-24(33)34-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,28,33)(H,30,31)
• InChI Key： VVBYLRGSFXKDRL-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CCCC1CCC(=O)O)=O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid

Introduction to 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic Acid (CAS No. 2172280-84-9)

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid, identified by its CAS number 2172280-84-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological properties. At the core of its structure lies a pyrrolidinyl moiety, which is a common feature in many bioactive molecules due to its ability to interact with biological targets in a favorable manner. This pyrrolidinyl group is further modified by the presence of a 2,2-difluoropropanoyl side chain, which introduces additional complexity and reactivity to the molecule.

The presence of a (9H-fluoren-9-yl)methoxycarbonyl group in the molecule is particularly noteworthy. This group not only enhances the molecular weight but also contributes to the overall stability and solubility of the compound. The methoxycarbonyl moiety is known for its ability to act as a protecting group in organic synthesis, and its incorporation into this compound suggests that it may be involved in various biochemical interactions.

The compound's primary significance lies in its potential as a lead molecule for drug discovery. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The 2,2-difluoropropanoyl group in this molecule is an example of such a fluorinated moiety, which may contribute to these desirable properties.

In addition to its structural features, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid has shown intriguing biological activities in preliminary studies. Research indicates that this compound may possess properties relevant to various therapeutic areas, including anti-inflammatory and anticancer effects. The precise mechanisms by which these activities are exerted are still under investigation, but they likely involve interactions with specific cellular targets.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including the introduction and protection of the (9H-fluoren-9-yl)methoxycarbonyl group. This synthetic challenge highlights the expertise required to develop such complex molecules, which are often essential for achieving high efficacy in drug development.

The potential applications of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme inhibition and receptor binding. These studies can provide insights into the development of new drugs that target specific diseases more effectively.

The compound's solubility and stability are also critical factors in its potential use as an intermediate in drug synthesis. These properties ensure that it can be easily handled and incorporated into larger molecular frameworks without degradation. This makes it an attractive candidate for further development in industrial settings where efficiency and reproducibility are paramount.

As research continues to uncover new biological activities and synthetic pathways for this compound, its significance in pharmaceutical development is likely to grow. The combination of its structural complexity and promising biological properties makes it a compelling subject for further investigation. Future studies may focus on optimizing its pharmacological profile and exploring new therapeutic applications.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2172280-84-9) is a remarkable compound with significant potential in pharmaceutical research. Its intricate structure, characterized by functional groups such as the pyrrolidinyl, (9H-fluoren-9-yl)methoxycarbonyl, and 2,2-difluoropropanoyl moieties, contributes to its unique chemical and biological properties. Ongoing research aims to harness these properties for the development of novel therapeutic agents that address various medical challenges.